Cas no 750586-08-4 (methyl 6-bromo-2-chloro-3-methoxybenzoate)

• Product Name: methyl 6-bromo-2-chloro-3-methoxybenzoate
• CAS No: 750586-08-4
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• MDL: MFCD22689511
• CID: 4170948
• PubChem ID: 69909552
• Update Time: 2025-06-08

methyl 6-bromo-2-chloro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-bromo-2-chloro-3-methoxy-, methyl ester
• methyl 6-bromo-2-chloro-3-methoxybenzoate
• SCHEMBL6828838
• DTXSID501271679
• AFB58608
• EN300-203598
• DA-03088
• CS-0188988
• E92537
• methyl6-bromo-2-chloro-3-methoxybenzoate
• MFCD22689511
• 750586-08-4

• MDL： MFCD22689511
• Inchi： 1S/C9H8BrClO3/c1-13-6-4-3-5(10)7(8(6)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： BBWYURAZCRRIML-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OC)Cl)OC

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 6-bromo-2-chloro-3-methoxybenzoate

Introduction to Methyl 6-bromo-2-chloro-3-methoxybenzoate (CAS No. 750586-08-4)

Methyl 6-bromo-2-chloro-3-methoxybenzoate (CAS No. 750586-08-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural properties, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and chlorine substituents, along with a methoxy group, makes it a versatile building block for further chemical modifications and functionalizations.

The compound's molecular structure, consisting of a benzoate core with substituents at the 6th, 2nd, and 3rd positions, contributes to its reactivity and potential applications in drug discovery. The benzoate moiety is particularly important in medicinal chemistry due to its role in forming hydrogen bonds and its stability under various reaction conditions. This stability is crucial for maintaining the integrity of the compound during synthetic processes and subsequent applications.

In recent years, the demand for halogenated aromatic compounds has increased significantly due to their utility in the development of pharmaceuticals and agrochemicals. Methyl 6-bromo-2-chloro-3-methoxybenzoate is no exception, as it provides a convenient platform for constructing more complex molecules. The bromine and chlorine atoms can be selectively removed or replaced using various chemical methodologies, allowing chemists to tailor the compound's properties for specific applications.

One of the most promising areas of research involving this compound is in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor for synthesizing kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases. The bromine atom, in particular, has been shown to enhance the binding affinity of certain drug candidates when incorporated into their structure.

Recent studies have also highlighted the role of methyl 6-bromo-2-chloro-3-methoxybenzoate in the synthesis of antiviral compounds. The structural features of this compound make it an ideal candidate for developing inhibitors that target viral proteases and polymerases. These enzymes are essential for viral replication, making them attractive targets for antiviral drug development. The ability to modify the benzoate core while retaining the halogenated substituents allows for fine-tuning of the compound's pharmacological properties.

The compound's utility extends beyond pharmaceutical applications. It has been used in materials science as a precursor for synthesizing organic semiconductors and liquid crystals. The presence of electron-withdrawing groups like bromine and chlorine enhances the electronic properties of these materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In terms of synthetic methodologies, methyl 6-bromo-2-chloro-3-methoxybenzoate can be prepared through several routes. One common approach involves the bromination and chlorination of methyl 3-methoxybenzoate using appropriate electrophilic reagents. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce these substituents in a more controlled manner. These synthetic strategies highlight the compound's versatility and its potential for further chemical exploration.

The safety profile of methyl 6-bromo-2-chloro-3-methoxybenzoate is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

In conclusion, methyl 6-bromo-2-chloro-3-methoxybenzoate (CAS No. 750586-08-4) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.